Cas no 329207-11-6 (AKOS BBS-00005662)

• Product Name: AKOS BBS-00005662
• CAS No: 329207-11-6
• MF: C₁₄H₁₅NOS₃
• MW: 309.469999551773
• CID: 917393
• PubChem ID: 667972
• Update Time: 2025-04-19

AKOS BBS-00005662 Chemical and Physical Properties

Names and Identifiers

• 1H-[1,2]DITHIOLO[3,4-C]QUINOLINE-1-THIONE, 6-ETHOXY-4,5-DIHYDRO-4,4-DIMETHYL-
• 6-ETHOXY-4,5-DIHYDRO-4,4-DIMETHYL-1H-[1,2]DITHIOLO[3,4-C]QUINOLINE-1-THIONE
• ASISCHEM C58412
• 329207-11-6
• AK-968/40514443
• AKOS BBS-00005662
• AKOS000270578
• Oprea1_339927
• AB00075944-01
• Oprea1_844979
• STL169630
• 6-ethoxy-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione
• 6-ethoxy-4,4-dimethyl-5H-dithiolo[3,4-c]quinoline-1-thione

• Inchi： 1S/C14H15NOS3/c1-4-16-9-7-5-6-8-10-12(18-19-13(10)17)14(2,3)15-11(8)9/h5-7,15H,4H2,1-3H3
• InChI Key： VQXOUZPQYXEKAG-UHFFFAOYSA-N
• SMILES： S1C2=C(C(=S)S1)C1C=CC=C(C=1NC2(C)C)OCC

Computed Properties

• Exact Mass: 309.03200
• Monoisotopic Mass: 309.03157762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 109.83000
• LogP: 5.40340